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Introduction to Iodine-129 Dating
Iodine-129 (¹²⁹I) is a long-lived radioisotope of iodine, boasting a half-life of 15.7 million years.

[1][2][3] It is produced naturally in the atmosphere through the interaction of cosmic rays with

xenon and in the Earth's crust via the spontaneous fission of uranium.[2][3] However, the

majority of ¹²⁹I in the modern environment is anthropogenic, having been released through

nuclear weapons testing and, more significantly, from nuclear fuel reprocessing plants.[1][4]

This dual origin makes ¹²⁹I a powerful tool for dating and tracing geological and hydrological

processes over a vast timescale, from recent environmental events to processes occurring over

tens of millions of years.[5][6][7]

The principle of ¹²⁹I dating relies on measuring the ratio of ¹²⁹I to the stable iodine isotope, ¹²⁷I.

By determining this ratio in a sample and knowing the initial ratio at the time of the system's

closure, the age can be calculated based on the radioactive decay of ¹²⁹I. This technique is

particularly useful for dating groundwater, brines associated with hydrocarbon deposits, and

marine sediments.[1][8]

Software and Calculation Tools
Dedicated, commercially available software for calculating ¹²⁹I ages is not common. Most

researchers utilize custom scripts or spreadsheet-based calculations founded on the

fundamental radioactive decay equation.
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The core of ¹²⁹I age calculation is the radioactive decay formula:

t = - (1 / λ) * ln ( (¹²⁹I/¹²⁷I)sample / (¹²⁹I/¹²⁷I)initial )

Where:

t = age of the sample

λ (lambda) = the decay constant of ¹²⁹I (approximately 4.41 x 10⁻⁸ per year), derived from its

half-life of 15.7 million years.[9]

(¹²⁹I/¹²⁷I)sample = the isotopic ratio measured in the sample.

(¹²⁹I/¹²⁷I)initial = the initial isotopic ratio of the source at the time the system was isolated.

The critical and most challenging parameter to determine is the initial ¹²⁹I/¹²⁷I ratio. This value

varies depending on the source of the iodine. For instance, the pre-anthropogenic marine ratio

is estimated to be approximately 1500 x 10⁻¹⁵.[8][10] For younger samples, especially in

hydrology, the initial ratio is influenced by atmospheric deposition from nuclear activities.[4]

While specialized software like DQPB and Isoplot exist for U-Pb dating, which also deals with

decay chains and disequilibrium, similar comprehensive tools are not standard for ¹²⁹I.[11][12]

Researchers often use general-purpose mathematical software like MATLAB, R, or even

Microsoft Excel to perform these calculations, which allows for greater flexibility in handling

sample-specific initial conditions and uncertainties.

Experimental Protocols
The accurate determination of ¹²⁹I ages is critically dependent on meticulous sample collection,

preparation, and analysis. The primary analytical technique is Accelerator Mass Spectrometry

(AMS), which offers exceptional sensitivity for measuring the low natural concentrations of ¹²⁹I.

[13][14]

Protocol 1: Iodine Extraction from Water Samples
This protocol outlines a common method for extracting iodine from water samples for AMS

analysis.
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Materials:

Water sample (typically 1-2 liters)

¹²⁷I carrier solution (e.g., Woodward Iodine Corp., with a known low ¹²⁹I/¹²⁷I ratio)[13]

Sodium bisulfite (NaHSO₃)

Nitric acid (HNO₃)

Silver nitrate (AgNO₃) solution

Chloroform (CHCl₃) or other suitable organic solvent[15][16]

Deionized water

Centrifuge and tubes

Separatory funnel

Methodology:

Sample Spiking: Add a known amount of ¹²⁷I carrier to the water sample. This is crucial for

calculating the final ¹²⁹I concentration and monitoring the chemical yield of the extraction

process.[13]

Reduction: Acidify the sample to a pH of approximately 2 with nitric acid. Add sodium bisulfite

to reduce all iodine species (like iodate, IO₃⁻) to iodide (I⁻).[13][17]

Solvent Extraction: Transfer the solution to a separatory funnel. Add an organic solvent like

chloroform and shake vigorously to extract the iodine into the organic phase. Allow the layers

to separate and collect the organic layer. Repeat the extraction from the aqueous phase to

ensure complete recovery.[15][16][18]

Back Extraction: The iodine is then back-extracted from the organic phase into an aqueous

solution, typically by shaking with a reducing agent solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://backend.orbit.dtu.dk/ws/files/4023711/ACA-Review-129I-speciation-finalversion.pdf
https://digitalcommons.calpoly.edu/cgi/viewcontent.cgi?article=1168&context=star
https://www.csub.edu/chemistry/_files/Lab4_Extraction.pdf
https://backend.orbit.dtu.dk/ws/files/4023711/ACA-Review-129I-speciation-finalversion.pdf
https://backend.orbit.dtu.dk/ws/files/4023711/ACA-Review-129I-speciation-finalversion.pdf
https://pubs.acs.org/doi/10.1021/es401816e
https://digitalcommons.calpoly.edu/cgi/viewcontent.cgi?article=1168&context=star
https://www.csub.edu/chemistry/_files/Lab4_Extraction.pdf
https://patents.google.com/patent/US4388231A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation: From the final aqueous solution, precipitate the iodine as silver iodide (AgI) by

adding silver nitrate solution.[13]

Washing and Drying: The AgI precipitate is washed with deionized water to remove

impurities, centrifuged, and then dried.

Protocol 2: Preparation of AMS Target and Measurement
Materials:

Dried AgI precipitate

High-purity Niobium (Nb) or Silver (Ag) powder[14]

Target press and holders

Accelerator Mass Spectrometer

Methodology:

Target Preparation: The dried AgI precipitate is thoroughly mixed with a binder powder, such

as niobium or silver.[13][14]

Pressing: The mixture is pressed into a target holder (cathode) under high pressure to create

a solid, durable target for the AMS ion source.

AMS Measurement: The target is introduced into the ion source of the AMS system. A beam

of cesium ions (Cs⁺) is used to sputter the target, producing negative iodine ions (I⁻). These

ions are then accelerated to high energies, passed through a "stripper" to remove electrons

and break up molecular isobars, and then measured in a detector. The AMS instrument

measures the ratio of ¹²⁹I to ¹²⁷I.[7][13]

Data Presentation
Quantitative data from ¹²⁹I studies are typically presented in tables to facilitate comparison

between different samples and locations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://backend.orbit.dtu.dk/ws/files/4023711/ACA-Review-129I-speciation-finalversion.pdf
https://www.cambridge.org/core/journals/radiocarbon/article/abs/preliminary-investigation-on-the-rapid-and-direct-ams-measurement-of-129i-in-environmental-samples-without-chemical-separation/9930E69E8C3C4C132CB8352FCEA62DC5
https://backend.orbit.dtu.dk/ws/files/4023711/ACA-Review-129I-speciation-finalversion.pdf
https://www.cambridge.org/core/journals/radiocarbon/article/abs/preliminary-investigation-on-the-rapid-and-direct-ams-measurement-of-129i-in-environmental-samples-without-chemical-separation/9930E69E8C3C4C132CB8352FCEA62DC5
https://www.jstage.jst.go.jp/article/radioisotopes/73/1/73_730104/_article/-char/en
https://backend.orbit.dtu.dk/ws/files/4023711/ACA-Review-129I-speciation-finalversion.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample ID Sample Type
¹²⁷I
Concentration
(µg/L)

¹²⁹I/¹²⁷I Ratio (x
10⁻¹²)

Calculated Age
(Million years)

GW-01 Groundwater 15.2 350 12.5

GW-02
Shallow

Groundwater
25.8 5700 x 10³

< 0.05 (Modern)

[19]

BS-01 Brine 120.5 150 20.1

MS-01
Marine Sediment

Porewater
45.0 850 5.3

Note: The data in this table are illustrative and compiled from typical ranges found in the

literature. "Modern" ages indicate a strong influence from anthropogenic sources.

Visualizations
Experimental Workflow for ¹²⁹I Age Dating
The following diagram illustrates the complete workflow from sample collection to the final age

calculation.
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Caption: Workflow for Iodine-129 dating from sample collection to age calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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